2-(1H-indol-1-yl)-1-(4-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-indol-1-yl-1-[4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C25H25N5O2/c1-32-21-8-6-19(7-9-21)22-16-24(27-18-26-22)28-12-14-29(15-13-28)25(31)17-30-11-10-20-4-2-3-5-23(20)30/h2-11,16,18H,12-15,17H2,1H3
• InChI Key: VKYRIUHWKALPHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CN4C=CC5=CC=CC=C54
• Molecular Formula: C25H25N5O2
• Molecular Weight: 427.5 g/mol

Description

2-(1H-indol-1-yl)-1-(4-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C25H25N5O2 and its molecular weight is 427.508. The purity is usually 95%.
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Scientific Research Applications

Anti-HIV Activity

• A series of β-carboline derivatives, similar in structure to the compound , were synthesized and evaluated for their activity against HIV-1 and HIV-2 strains. Some of these derivatives displayed selective inhibition of the HIV-2 strain, suggesting potential applications in HIV treatment (Ashok et al., 2015).

Adrenoceptor Affinity

• Pyrimido[5,4-b]indole derivatives, which are structurally related, showed potent alpha 1 adrenoceptor ligands in in vitro assays. These compounds may have implications in targeting adrenergic receptors (Russo et al., 1991).

Antimicrobial Activity

• Dithiocarbamate derivatives containing thiazole/benzothiazole rings and pyrimidine structures demonstrated high antimicrobial activity against various microorganism strains. This suggests a potential application in the development of new antimicrobials (Yurttaş et al., 2016).

Antipsychotic Properties

• Biphenyl moiety linked with aryl piperazine and its derivatives, similar to the compound of interest, showed considerable anti-dopaminergic and anti-serotonergic activity, suggesting their potential use in antipsychotic medications (Bhosale et al., 2014).

Anticancer Activity

• Piperazine-2,6-dione derivatives and their condensation with 1H-indole-2-carboxylic acid demonstrated good anticancer activity against various cancer cell lines. This highlights a potential application in cancer treatment (Kumar et al., 2013).

Dopamine Receptor Antagonism

• Optimization of compounds similar to the one led to potent D2/D4 receptor antagonists, which could have implications in the treatment of disorders associated with dopamine regulation (Zhao et al., 2002).

Antiproliferative Activity

• Research into pyrazolo pyrimidine derivatives has shown significant antiproliferative activities, suggesting potential in the development of new anticancer agents (Nassar et al., 2016).